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Welcome to the technical support center for Y6-based organic solar cells. This resource is

designed to assist researchers, scientists, and professionals in troubleshooting common issues

encountered during the fabrication, characterization, and stability testing of these devices.

Frequently Asked Questions (FAQs)
Q1: What are the primary degradation mechanisms observed in Y6-based solar cells?

A1: Y6-based organic solar cells primarily degrade through three main pathways:

photodegradation, thermal degradation, and morphological instability. Photodegradation is

often initiated by exposure to light, particularly the UV portion of the spectrum, and can lead to

chemical changes in the active layer materials.[1] Thermal degradation occurs when the device

is exposed to elevated temperatures, causing changes in the film's morphology and integrity.[2]

[3][4] Morphological instability refers to changes in the nanostructure of the bulk heterojunction

(BHJ) blend over time, even under operational conditions, leading to decreased performance.

[2][5]

Q2: My device's power conversion efficiency (PCE) is dropping rapidly under illumination. What

is the likely cause?

A2: A rapid drop in PCE under illumination, often referred to as "burn-in" degradation, is a

common issue. In PM6:Y6 based solar cells, this is frequently attributed to the

photodegradation of the donor polymer, PM6, rather than the Y6 acceptor.[1] This process is

particularly accelerated by UV light.[1] The degradation of PM6 can lead to the formation of trap
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states, which hinder charge transport and increase non-radiative recombination, resulting in a

significant decrease in open-circuit voltage (VOC) and fill factor (FF).[1][6]

Q3: I'm observing a significant decrease in the open-circuit voltage (VOC) and fill factor (FF) of

my devices after thermal annealing. What could be the reason?

A3: The decrease in VOC and FF after thermal stress is a well-documented degradation mode

in Y6-based solar cells.[3][4][7] This is primarily due to thermally induced morphological

changes in the active layer.[2][5] At elevated temperatures, the Y6 acceptor molecules can

aggregate and crystallize, leading to large-scale phase separation.[2][5] This disrupts the

optimal bulk heterojunction morphology, impairing charge transport and extraction, which in

turn reduces the FF.[7] The VOC loss can be attributed to changes in the molecular orientation

of the donor polymer and an increase in non-radiative recombination.[7]

Q4: Can the interfaces between the active layer and the transport layers affect the stability of

my Y6-based solar cell?

A4: Yes, interfacial stability is crucial for the overall device lifetime. Detrimental chemical

reactions can occur at the interface between the PM6:Y6 active layer and the hole transport

layer (HTL), such as MoO3, especially under thermal stress.[8] These reactions can lead to

increased interfacial charge recombination, contributing to performance degradation.[8] Proper

interface engineering, such as inserting a thin blocking layer, can help mitigate these issues

and improve thermal stability.[8]

Troubleshooting Guides
Issue 1: Rapid PCE Decay Under Illumination
Symptoms:

Significant drop in PCE, VOC, and FF within the first few hours of light soaking.

Minimal change in the short-circuit current (JSC).[1]

Possible Causes:

Photodegradation of the PM6 donor polymer: This is the most likely cause, especially under

UV-containing light sources.[1]
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Photo-oxidation: If the device is not properly encapsulated, the presence of oxygen and

moisture can accelerate photodegradation.

Troubleshooting Steps & Experimental Protocols:

UV-Vis Absorption Spectroscopy:

Protocol: Measure the absorption spectra of the PM6:Y6 film before and after light

exposure. A decrease in the absorption peaks corresponding to PM6 would indicate its

degradation.

Expected Result: The absorption spectrum of the aged film will show a reduction in the

intensity of the PM6 absorption band.

Filtered Illumination Experiment:

Protocol: Test the device stability under illumination with different long-pass filters to

exclude the UV and high-energy visible light.

Expected Result: The device will exhibit significantly better stability when high-energy

photons are filtered out, confirming the role of UV light in the degradation.[1]

Encapsulation:

Protocol: Ensure your devices are properly encapsulated to prevent exposure to ambient

air and humidity during testing.

Issue 2: Performance Degradation After Thermal Stress
Symptoms:

Decrease in VOC and FF after annealing the device at elevated temperatures (e.g., above

85°C).

Possible changes in the JSC depending on the severity of the morphological changes.

Possible Causes:
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Morphological Instability: Crystallization and aggregation of Y6 molecules leading to phase

separation.[2][5]

Interfacial Reactions: Degradation at the interface between the active layer and charge

transport layers.[8]

Troubleshooting Steps & Experimental Protocols:

Atomic Force Microscopy (AFM):

Protocol: Image the surface morphology of the PM6:Y6 film before and after thermal

annealing.

Expected Result: AFM images of the annealed film may reveal larger domain sizes and

increased surface roughness, indicative of Y6 aggregation.[5]

Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS):

Protocol: Perform GIWAXS measurements on the active layer films before and after

annealing.

Expected Result: An increase in the intensity and a narrowing of the diffraction peaks

corresponding to Y6 would confirm its increased crystallinity upon heating.

Transient Photocurrent (TPC) and Photovoltage (TPV) Measurements:

Protocol: Measure the charge carrier mobility and lifetime before and after thermal stress.

Expected Result: A decrease in charge carrier mobility and lifetime in the aged device

would suggest that the morphological changes are leading to increased charge

recombination and trapping.[3]

Quantitative Data Summary
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Degradatio
n Stressor

Parameter Initial Value
Value After
Stress

% Change Reference

Photodegrad

ation

1-hour burn-

in (N2 atm)
PCE 15.7% Not specified

Significant

loss
[1]

VOC 0.852 V Not specified
Significant

loss
[1]

FF 71.8% Not specified
Significant

loss
[1]

JSC 25.7 mA/cm2
Nearly

unaffected
~0% [1]

Thermal

Degradation

Annealing at

140°C
PCE

Normalized to

1
~0.4 -60% [7]

VOC
Normalized to

1
~0.8 -20% [7]

FF
Normalized to

1
~0.5 -50% [7]

JSC
Normalized to

1
~1.0 0% [7]

Annealing at

150°C (no

C60)

PCE 15.31% 13.61% -11% [8]

Annealing at

150°C (with

C60)

PCE 15.43% 14.31% -7% [8]

Visualizations
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Caption: Key degradation pathways in Y6-based solar cells.

Experimental Workflow for Stability Testing
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Caption: Workflow for diagnosing degradation in Y6-based solar cells.
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Logical Relationship for Troubleshooting VOC and FF
Loss

V_OC and/or FF Loss
Observed

Identify Stressor

Light Exposure

Yes

Thermal Stress

Yes

Hypothesis:
PM6 Photodegradation

Hypothesis:
Morphological Instability

Experiment:
Filtered Light Exposure

Experiment:
AFM/GIWAXS of
Annealed Film

Result:
Improved Stability?

Result:
Evidence of Y6
Aggregation?

Conclusion:
Photodegradation is
the primary cause

Yes

Consider other factors:
Interfacial degradation,
encapsulation failure

No

Conclusion:
Thermal degradation is

the primary cause

YesNo
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Click to download full resolution via product page

Caption: Troubleshooting logic for VOC and FF degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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